Cas no 1251331-69-7 (4,4-difluoro-1-(thiophen-3-yl)butane-1,3-dione)

• Product Name: 4,4-difluoro-1-(thiophen-3-yl)butane-1,3-dione
• CAS No: 1251331-69-7
• MF: C₈H₆F₂O₂S
• MW: 204.193848133087
• CID: 5981216
• PubChem ID: 62091537
• Update Time: 2025-08-03

4,4-difluoro-1-(thiophen-3-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(thiophen-3-yl)butane-1,3-dione
• 1251331-69-7
• EN300-1125686

• Inchi： 1S/C8H6F2O2S/c9-8(10)7(12)3-6(11)5-1-2-13-4-5/h1-2,4,8H,3H2
• InChI Key： DEZSTYMAEPNUEU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CC(C(F)F)=O)=O

Computed Properties

• Exact Mass: 204.00565693g/mol
• Monoisotopic Mass: 204.00565693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4,4-difluoro-1-(thiophen-3-yl)butane-1,3-dione

4,4-Difluoro-1-(Thiophen-3-yl)Butane-1,3-Dione

4,4-Difluoro-1-(Thiophen-3-yl)Butane-1,3-Dione is a highly specialized organic compound with the CAS number 1251331-69-7. This compound is characterized by its unique structure, which includes a thiophene ring fused with a diketone system, and two fluorine atoms at the 4-position of the butane chain. The combination of these functional groups makes it a valuable molecule in various fields of chemistry, particularly in pharmaceuticals and materials science.

The thiophene ring in this compound is a five-membered aromatic heterocycle containing sulfur, which contributes to its stability and reactivity. The diketone system, on the other hand, introduces electrophilic properties that can be exploited in various synthetic reactions. The presence of fluorine atoms at the 4-position enhances the molecule's electronic properties, making it suitable for applications that require precise control over reactivity and selectivity.

Recent studies have highlighted the potential of 4,4-Difluoro-1-(Thiophen-3-yl)Butane-1,3-Dione in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles. For instance, its fluorinated diketone system has been shown to enhance the solubility and permeability of drug candidates, which are critical factors in drug delivery systems.

In addition to its pharmaceutical applications, this compound has also gained attention in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. For example, derivatives of this compound have been investigated as potential components in light-emitting diodes (LEDs) and organic photovoltaic devices. The integration of the thiophene ring with the diketone system provides a platform for tuning the electronic properties of materials at the molecular level.

The synthesis of 4,4-Difluoro-1-(Thiophen-3-yl)Butane-1,3-Dione involves a multi-step process that typically starts with the preparation of intermediates containing the thiophene ring and fluorine substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the final product.

One of the most intriguing aspects of this compound is its ability to participate in various types of chemical reactions. Its diketone system makes it susceptible to nucleophilic attack, while its thiophene ring can undergo electrophilic substitution under certain conditions. These reactivity patterns have been exploited in designing novel synthetic pathways for complex molecules.

Moreover, researchers have explored the use of this compound as a building block for constructing larger molecular frameworks. For example, it has been used as a precursor for synthesizing polycyclic compounds with potential applications in nanotechnology. The ability to form stable covalent bonds with other functional groups makes it an ideal candidate for such applications.

In terms of environmental impact, studies have shown that 4,4-Difluoro-1-(Thiophen-3-yl)Butane-1,3-Dione is relatively stable under normal conditions. However, its degradation pathways under specific environmental conditions are still under investigation. Understanding its environmental fate is crucial for ensuring sustainable practices in its production and use.

Overall, 4,4-Difluoro-1-(Thiophen-3-yl)Butane-1,3-Dione represents a versatile molecule with significant potential across multiple disciplines. Its unique combination of functional groups and reactivity patterns continues to inspire innovative research directions. As advancements in synthetic methods and material characterization techniques unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.